3-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 2-methoxy-3-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H13F3O4/c1-22-13-7-6-9(16(17,18)19)8-12(13)10-4-3-5-11(15(20)21)14(10)23-2/h3-8H,1-2H3,(H,20,21)
• InChI Key: AUJPLDFJTPRSSY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C16H13F3O4
• DSSTOX Substance ID: DTXSID50692136
• Molecular Weight: 326.27 g/mol
• CAS RN: 1261989-91-6

Description

3-(2-Methoxy-5-trifluoromethylphenyl)-2-methoxybenzoic acid, 95% (also known as 3-MTA) is an organic compound that is used in a variety of scientific research applications. It is a crystalline solid that is soluble in organic solvents and has a melting point of 75-76 °C. 3-MTA is used as a reagent in a variety of synthetic methods and is a versatile intermediate for the synthesis of a variety of compounds. Its properties make it an ideal choice for a range of applications in the laboratory.

Scientific Research Applications

3-MTA has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including heterocyclic compounds, pharmaceuticals, and natural products. It has also been used as a catalyst in organic reactions and as a starting material for the synthesis of organometallic compounds.

Mechanism of Action

3-MTA is a versatile intermediate in the synthesis of a variety of compounds. It acts as a nucleophile in organic reactions, allowing it to react with electrophiles. This allows it to form covalent bonds with other molecules, which can then be used to synthesize a variety of compounds.
Biochemical and Physiological Effects
3-MTA has not been studied extensively for its biochemical and physiological effects. However, it has been used in the synthesis of a variety of compounds that have been studied for their biochemical and physiological effects. These compounds include pharmaceuticals, natural products, and heterocyclic compounds.

Advantages and Limitations for Lab Experiments

3-MTA is a versatile intermediate that can be used in a variety of laboratory experiments. It is soluble in organic solvents and has a melting point of 75-76 °C, making it easy to work with. Additionally, it is relatively inexpensive and can be easily obtained from chemical suppliers. One limitation of 3-MTA is that it is a crystalline solid, which can make it difficult to handle and measure accurately.

Future Directions

There are a number of potential future directions for the use of 3-MTA. It can be used in the synthesis of a variety of compounds, including pharmaceuticals, natural products, and heterocyclic compounds. Additionally, it can be used as a catalyst in organic reactions and as a starting material for the synthesis of organometallic compounds. It could also be used as a reagent in the synthesis of polymers and other materials. Finally, further research could be done to study the biochemical and physiological effects of 3-MTA and its derivatives.

Synthesis Methods

3-MTA can be synthesized via a two-step process. The first step involves the reaction of 2-methoxybenzoic acid and 4-bromo-2,5-difluorotoluene in aqueous acetic acid, followed by the reaction of the product with trifluoroacetic anhydride in the presence of a catalyst. The resulting product is 3-MTA with a purity of 95%.